Cas no 865074-83-5 (2-(2-Methoxyethyl)-4-methylpyridine)

2-(2-Methoxyethyl)-4-methylpyridine is a specialized pyridine derivative featuring a methoxyethyl substituent at the 2-position and a methyl group at the 4-position. This compound is valued for its unique structural properties, which make it useful as an intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and fine chemicals. The methoxyethyl group enhances solubility in polar solvents, while the methyl group contributes to steric and electronic modulation. Its well-defined reactivity profile allows for selective functionalization, enabling precise modifications in complex molecular frameworks. The compound is typically supplied with high purity, ensuring consistency in research and industrial applications.
2-(2-Methoxyethyl)-4-methylpyridine structure
865074-83-5 structure
Product Name:2-(2-Methoxyethyl)-4-methylpyridine
CAS No:865074-83-5
MF:
MW:
CID:4661976
Update Time:2025-10-29

2-(2-Methoxyethyl)-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

    • 2-(2-Methoxyethyl)-4-methylpyridine

2-(2-Methoxyethyl)-4-methylpyridine Pricemore >>

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Additional information on 2-(2-Methoxyethyl)-4-methylpyridine

Introduction to 2-(2-Methoxyethyl)-4-methylpyridine (CAS No. 865074-83-5)

2-(2-Methoxyethyl)-4-methylpyridine, identified by its Chemical Abstracts Service (CAS) number 865074-83-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This pyridine derivative has garnered attention due to its unique structural properties and potential applications in the development of novel bioactive molecules. The compound features a pyridine core substituted with a 2-methoxyethyl group at the 2-position and a methyl group at the 4-position, which contribute to its distinct chemical behavior and reactivity.

The synthesis of 2-(2-Methoxyethyl)-4-methylpyridine involves multi-step organic reactions that highlight the compound's versatility. The presence of the 2-methoxyethyl side chain enhances its solubility in both polar and non-polar solvents, making it a valuable intermediate in various chemical transformations. Additionally, the electron-donating nature of the methyl group at the 4-position influences its electronic properties, which are crucial for its interaction with biological targets.

In recent years, pyridine derivatives have been extensively studied for their role in drug discovery and development. The structural motif of 2-(2-Methoxyethyl)-4-methylpyridine aligns well with this trend, as it serves as a scaffold for designing molecules with enhanced pharmacological activity. For instance, modifications at the pyridine ring can lead to compounds with improved binding affinity to enzymes and receptors, which is essential for therapeutic efficacy.

One of the most compelling aspects of 2-(2-Methoxyethyl)-4-methylpyridine is its potential application in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer. By incorporating this compound into drug candidates, researchers aim to develop selective kinase inhibitors that can modulate signaling pathways without off-target effects. Preliminary studies have shown promising results in vitro, suggesting that derivatives of 2-(2-Methoxyethyl)-4-methylpyridine could exhibit potent inhibitory activity against specific kinases.

Furthermore, the compound's utility extends to the field of materials science. Its unique structural features make it a candidate for developing novel polymers and coatings with enhanced thermal stability and mechanical strength. These properties are particularly relevant in industries where high-performance materials are required, such as aerospace and electronics.

The pharmacokinetic profile of 2-(2-Methoxyethyl)-4-methylpyridine is another area of interest. Researchers are investigating how the 2-methoxyethyl group affects metabolic pathways and drug distribution in vivo. Understanding these interactions is crucial for optimizing drug delivery systems and minimizing side effects. Advanced computational methods, including molecular dynamics simulations and quantum chemistry calculations, are being employed to predict how this compound behaves within biological systems.

Recent advancements in synthetic chemistry have enabled the development of more efficient routes for producing 2-(2-Methoxyethyl)-4-methylpyridine on an industrial scale. These innovations not only reduce production costs but also improve the overall quality and purity of the final product. Such improvements are essential for ensuring that pharmaceutical applications can be realized without compromising on safety or efficacy.

The regulatory landscape for new chemical entities like 2-(2-Methoxyethyl)-4-methylpyridine is also evolving. Regulatory agencies worldwide are adopting more streamlined processes to evaluate the safety and efficacy of novel compounds. This trend bodes well for compounds that demonstrate strong preclinical data, as it accelerates their path to market approval.

In conclusion, 2-(2-Methoxyethyl)-4-methylpyridine (CAS No. 865074-83-5) represents a fascinating compound with diverse applications across multiple industries. Its unique structural features make it a valuable building block for pharmaceuticals, materials science, and beyond. As research continues to uncover new possibilities for this compound, its significance in science and technology is likely to grow even further.

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